Cas no 2229324-19-8 (1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine)

1,1,1-Trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine is a fluorinated amine derivative featuring a tetrahydrobenzothiophene core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motifs, which may enhance binding affinity and metabolic stability. The trifluoromethyl group contributes to improved lipophilicity and bioavailability, while the tetrahydrobenzothiophene scaffold offers potential for selective interactions with biological targets. Its well-defined synthetic route allows for high purity and scalability, making it suitable for further derivatization or as an intermediate in drug discovery. The compound's stability under standard storage conditions ensures reliable performance in experimental applications.

1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine structure

2229324-19-8 structure

Product Name:1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine

CAS No:2229324-19-8

MF:C₁₁H₁₄F₃NS

MW:249.295772075653

CID:5846780

PubChem ID:165709935

Update Time:2025-06-08

1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

- 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine
- 2229324-19-8
- EN300-1974782
- Inchi： 1S/C11H14F3NS/c12-11(13,14)10(15)6-8-5-7-3-1-2-4-9(7)16-8/h5,10H,1-4,6,15H2
- InChI Key： NHLPNNYTUXMUEQ-UHFFFAOYSA-N
- SMILES： S1C(CC(C(F)(F)F)N)=CC2=C1CCCC2

Computed Properties

Exact Mass: 249.07990511g/mol
Monoisotopic Mass: 249.07990511g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 54.3Å²

1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1974782-0.05g	1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine	2229324-19-8	0.05g	$1129.0	2023-09-16
Enamine	EN300-1974782-0.1g	1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine	2229324-19-8	0.1g	$1183.0	2023-09-16
Enamine	EN300-1974782-0.25g	1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine	2229324-19-8	0.25g	$1235.0	2023-09-16
Enamine	EN300-1974782-0.5g	1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine	2229324-19-8	0.5g	$1289.0	2023-09-16
Enamine	EN300-1974782-1.0g	1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine	2229324-19-8	1g	$1643.0	2023-05-31
Enamine	EN300-1974782-2.5g	1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine	2229324-19-8	2.5g	$2631.0	2023-09-16
Enamine	EN300-1974782-5.0g	1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine	2229324-19-8	5g	$4764.0	2023-05-31
Enamine	EN300-1974782-10.0g	1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine	2229324-19-8	10g	$7065.0	2023-05-31
Enamine	EN300-1974782-1g	1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine	2229324-19-8	1g	$1343.0	2023-09-16
Enamine	EN300-1974782-5g	1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine	2229324-19-8	5g	$3894.0	2023-09-16

1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine Related Literature

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Additional information on 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine (CAS No. 2229324-19-8)

The compound 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine (CAS No. 2229324-19-8) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiophene core and a trifluoromethyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoro moiety in CAS No. 2229324-19-8 aligns with this trend, as it improves the compound's lipophilicity and resistance to enzymatic degradation. This makes it a promising candidate for developing next-generation therapeutics, especially in areas like neurodegenerative diseases and cancer research.

The benzothiophene scaffold in this compound is another critical feature, as it is commonly found in molecules with anti-inflammatory and antioxidant properties. This has led to growing interest in its potential for treating chronic inflammatory conditions, a hot topic in modern medicine. Additionally, its structural similarity to other heterocyclic compounds used in drug design further underscores its versatility.

From a synthetic chemistry perspective, 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine offers opportunities for structure-activity relationship (SAR) studies. Researchers can modify its core structure to explore new pharmacological activities, making it a valuable tool for medicinal chemistry projects. Its compatibility with cross-coupling reactions and other advanced synthetic techniques also enhances its appeal.

Environmental and regulatory considerations are also important when discussing this compound. Unlike some fluorinated substances, CAS No. 2229324-19-8 is not classified as a persistent organic pollutant (POP), which aligns with the growing emphasis on green chemistry and sustainable drug development. This makes it a safer choice for industrial and academic research.

In summary, 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine represents a cutting-edge compound with broad applications in pharmaceutical research and agrochemical innovation. Its unique structural features, combined with its potential for drug discovery, make it a subject of ongoing scientific interest. As the field of fluorinated chemistry continues to evolve, this compound is likely to play a pivotal role in shaping future breakthroughs.